2-bromo-N-[2-(5-chlorothiophen-2-yl)ethyl]-6-methylpyridine-3-carboxamide

• IUPAC Name: 2-bromo-N-[2-(5-chlorothiophen-2-yl)ethyl]-6-methylpyridine-3-carboxamide
• InChI: InChI=1S/C13H12BrClN2OS/c1-8-2-4-10(12(14)17-8)13(18)16-7-6-9-3-5-11(15)19-9/h2-5H,6-7H2,1H3,(H,16,18)
• InChI Key: FGYIFNGJGZWTFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C(=O)NCCC2=CC=C(S2)Cl)Br
• Molecular Formula: C13H12BrClN2OS
• Molecular Weight: 359.67 g/mol

Description

The compound “2-bromo-N-[2-(5-chlorothiophen-2-yl)ethyl]-6-methylpyridine-3-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. It also contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine and thiophene rings would likely contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The bromo and chloro groups might be susceptible to nucleophilic substitution reactions, while the carboxamide group could participate in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyridine and thiophene rings might make it relatively stable and resistant to decomposition. The bromo and chloro groups could make it relatively dense and polar.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with specific proteins or enzymes in the body. Without more information, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, it should be handled with care to avoid exposure and contamination.

Future Directions

The future directions for research on this compound would depend on its intended uses and the results of initial studies. If it shows promise as a drug, for example, it might be subject to further testing and eventually clinical trials.